Cas no 63969-87-9 (Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester)
63969-87-9 structure
Product Name:Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester
CAS No:63969-87-9
MF:C13H18O3
MW:222.280224323273
CID:1665777
Update Time:2024-09-03
Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester
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- Inchi: 1S/C13H18O3/c1-10(2)16-13(15)9-12-6-4-3-5-11(12)7-8-14/h3-6,10,14H,7-9H2,1-2H3
- InChI Key: VYRKPWORKCWYML-UHFFFAOYSA-N
- SMILES: C1(CC(OC(C)C)=O)=CC=CC=C1CCO
Computed Properties
- Exact Mass: 222.12564
Experimental Properties
- Density: 1.079±0.06 g/cm3(Predicted)
- Boiling Point: 323.1±22.0 °C(Predicted)
- PSA: 46.53
- pka: 14.80±0.10(Predicted)
Benzeneacetic acid, 2-(2-hydroxyethyl)-, 1-methylethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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